2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C24H22N4O2S3/c1-13-4-5-17-19(11-13)33-23(25-17)27-20(29)12-32-24-26-18-6-7-31-21(18)22(30)28(24)16-9-14(2)8-15(3)10-16/h4-5,8-11H,6-7,12H2,1-3H3,(H,25,27,29)
• InChI Key: YLCUHXIDUJNDOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC(=CC(=C5)C)C)SCC4
• Molecular Formula: C24H22N4O2S3
• Molecular Weight: 494.7 g/mol
• CAS No.: 877653-88-8

Description

2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C24H22N4O2S3 and its molecular weight is 494.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Novel Heterocyclic Synthesis : Research has led to the synthesis of novel heterocyclic compounds derived from precursors similar in complexity to the compound . These compounds have shown potential in various applications, including antimicrobial, anti-inflammatory, and analgesic activities. For instance, a study focused on synthesizing benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific precursors as potential anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antiproliferative Activities

Antimicrobial Activity : Several synthesized heterocyclic compounds have been evaluated for their antimicrobial efficacy. For example, compounds incorporating thieno[3,4-d]pyrimidine motifs have been tested against various bacterial strains, showing significant inhibitory activity (El Azab & Ahmed Elkanzi, 2014).

Antiproliferative Evaluation : Some compounds related to the queried structure have undergone antiproliferative evaluation, showing promise in inhibiting cancer cell growth. This suggests potential applications in cancer research and treatment strategies (Atapour-Mashhad et al., 2017).

Advanced Synthesis Techniques

Microwave-Assisted Synthesis : The use of microwave-assisted synthesis has been explored for creating novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety, highlighting a methodological advancement in the synthesis of complex heterocyclic compounds. These derivatives have shown potential antimicrobial properties (El Azab & Abdel-Hafez, 2015).